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Compound of Interest

Compound Name: Tetrabromophthalic anhydride

Cat. No.: B132299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Tetrabromophthalic
anhydride (TBPA) based flame-retardant formulations in the UL 94 vertical burn test against

common non-halogenated alternatives. The information presented is supported by

experimental data to assist in the selection of appropriate flame-retardant systems for various

polymer applications.

Executive Summary
Tetrabromophthalic anhydride is a reactive flame retardant widely used to enhance the fire

resistance of polymers such as unsaturated polyesters, epoxy resins, and polypropylenes.

Achieving a UL 94 V-0 rating, the highest classification for vertical burning, is a critical

benchmark for materials used in electronics, construction, and transportation industries. This

guide details the UL 94 vertical burn test protocol and presents a comparative analysis of TBPA

formulations against phosphorus-based and intumescent flame retardants, focusing on key

performance metrics required to achieve the V-0 classification.

UL 94 Vertical Burn Test Protocol
The UL 94 vertical burn test is a widely accepted standard for assessing the flammability of

plastic materials. The test evaluates the burning characteristics of a vertically oriented

specimen after the application of a controlled flame.
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Specimen Preparation and Conditioning:

Dimensions: Test specimens are typically bars measuring 125 ± 5 mm in length and 13.0 ±

0.5 mm in width, with a thickness representative of the end-use application.

Conditioning: To ensure reproducibility, specimens are conditioned prior to testing. A

common conditioning protocol involves placing one set of samples in an air-circulating oven

at 70°C for 168 hours and another set at 23°C and 50% relative humidity for a minimum of

48 hours.

Test Procedure:

A specimen is clamped vertically.

A calibrated burner producing a 20 mm blue flame is applied to the bottom edge of the

specimen for 10 seconds and then removed.

The afterflame time (t1) is recorded.

Immediately after the flaming combustion ceases, the flame is reapplied for another 10

seconds.

The second afterflame time (t2) and the afterglow time (t3) are recorded.

Observations are made regarding the dripping of flaming particles and whether they ignite a

cotton swatch placed below the specimen.

UL 94 V-0 Classification Criteria: To achieve a V-0 rating, the following criteria must be met for

a set of five specimens:

No single afterflame time (t1 or t2) should exceed 10 seconds.

The total afterflame time for all five specimens (Σ(t1 + t2)) should not exceed 50 seconds.

No specimen should have flaming drips that ignite the cotton swatch.

No specimen should burn up to the holding clamp.
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The afterglow time (t3) for any specimen should not exceed 30 seconds.

Comparative Performance Data
While specific quantitative UL 94 V-0 test results for Tetrabromophthalic anhydride
formulations are not readily available in public literature in a detailed tabular format, its efficacy

as a flame retardant is well-established. For a meaningful comparison, the following table

presents typical UL 94 V-0 performance data for common non-halogenated flame retardant

systems in various polymers. This data can serve as a benchmark for evaluating the expected

performance of TBPA-based systems.
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Signaling Pathways and Experimental Workflows
To provide a clearer understanding of the logical relationships in the UL 94 classification

system, the following diagrams are provided.
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V-0 Criteria

V-1 Criteria

V-2 Criteria

t1 or t2 <= 10s Total t1+t2 <= 50s No Flaming Drips t3 <= 30s

Final Classification

Pass V-0

t1 or t2 <= 30s Total t1+t2 <= 250s No Flaming Drips t3 <= 60s Pass V-1

t1 or t2 <= 30s Total t1+t2 <= 250s Flaming Drips Allowed t3 <= 60s

Pass V-2

Start Test

Evaluate Burning Times

Evaluate Burning Times

Evaluate Burning Times

Click to download full resolution via product page

Caption: Logical flow for UL 94 V-0, V-1, and V-2 classification.
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Caption: UL 94 Vertical Burn Test Experimental Workflow.
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Conclusion
Tetrabromophthalic anhydride remains a viable and effective flame retardant for achieving

high levels of fire safety in a variety of polymer systems. While detailed, publicly available

comparative data against all non-halogenated alternatives is limited, the established use of

TBPA in demanding applications underscores its performance. For researchers and

developers, the selection of an appropriate flame retardant will depend on a holistic

assessment of performance requirements, regulatory considerations, and cost-effectiveness.

The data and protocols presented in this guide offer a foundational understanding to aid in this

decision-making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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